Cas no 131022-67-8 (2-Chloro-5-methyl-4-(thiophen-2-yl)pyrimidine)

• Product Name: 2-Chloro-5-methyl-4-(thiophen-2-yl)pyrimidine
• CAS No: 131022-67-8
• MF: C₉H₇ClN₂S
• MW: 210.683279275894
• CID: 1039522
• PubChem ID: 15141654
• Update Time: 2025-05-19

2-Chloro-5-methyl-4-(thiophen-2-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-methyl-4-(thiophen-2-yl)pyrimidine
• 2-chloro-5-methyl-4-thiophen-2-ylpyrimidine
• 2-chloro-5-methyl-4-(2'-thienyl)pyrimidine
• 2-chloro-5-methyl-4-(2-thienyl)pyrimidine
• 2-chloro-5-methyl-4-thiophen-2-yl-pyrimidine
• AGN-PC-003XAP
• AK104770
• ANW-71011
• CTK8C4064
• KB-229880
• Pyrimidine, 2-chloro-5-methyl-4-(2-thienyl)-
• DTXSID70568960
• AKOS016007968
• SCHEMBL3968687
• SB59454
• DB-355856
• 131022-67-8
• 2-chloro-5-methyl-4-(2-thienyl) pyrimidine

• Inchi： 1S/C9H7ClN2S/c1-6-5-11-9(10)12-8(6)7-3-2-4-13-7/h2-5H,1H3
• InChI Key： LVXXKFMUNYGYFT-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C)C(C2=CC=CS2)=N1

Computed Properties

• Exact Mass: 210.0018471g/mol
• Monoisotopic Mass: 210.0018471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 2-Chloro-5-methyl-4-(thiophen-2-yl)pyrimidine

Introduction to CAS No. 131022-67-8: 2-Chloro-5-methyl-4-(thiophen-2-yl)pyrimidine

The compound CAS No. 131022-67-8, also known as 2-Chloro-5-methyl-4-(thiophen-2-yl)pyrimidine, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the pyrimidine family, which is a class of heterocyclic aromatic compounds with a six-membered ring containing two nitrogen atoms. The presence of a thiophene ring, a chlorine atom, and a methyl group introduces unique electronic and steric properties, making this compound a valuable substrate for various chemical transformations and biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Chloro-5-methyl-4-(thiophen-2-yl)pyrimidine. Researchers have employed innovative methodologies, such as microwave-assisted synthesis and catalytic cross-coupling reactions, to streamline the production process. These techniques not only enhance the yield but also reduce reaction times, making the compound more accessible for large-scale applications. The incorporation of thiophene into the pyrimidine framework has been particularly intriguing due to its potential to modulate electronic properties and improve bioavailability.

The structural features of CAS No. 131022-67-8 make it an attractive candidate for exploring its biological activities. Recent studies have demonstrated that this compound exhibits promising anti-tumor properties by selectively inhibiting key enzymes involved in cancer cell proliferation. Additionally, its ability to modulate cellular signaling pathways has opened new avenues for its application in treating chronic inflammatory diseases. The methyl group at position 5 contributes to lipophilicity, enhancing the compound's ability to cross cellular membranes and interact with intracellular targets.

From a pharmacological perspective, the substitution pattern of 2-Chloro-5-methyl-4-(thiophen-2-yli)pyrimidine plays a crucial role in determining its bioactivity. The chlorine atom at position 2 introduces electron-withdrawing effects, which can influence the compound's reactivity and binding affinity to biological targets. Meanwhile, the thiophene ring at position 4 imparts aromaticity and conjugation, further stabilizing the molecule and potentially enhancing its stability in physiological environments.

Recent research has also focused on the potential of this compound as a lead molecule for drug development. By leveraging computational chemistry tools such as molecular docking and QSAR modeling, scientists have identified optimal substitution patterns that maximize bioactivity while minimizing toxicity. These findings underscore the importance of rational drug design in harnessing the therapeutic potential of CAS No. 131022-67_8.

In conclusion, CAS No. 1310_67_8, or 2-Chloro_5_methyl_4_(thiophen_yl)pyrimidine, represents a compelling example of how structural diversity can be leveraged to create compounds with multifaceted applications in medicine and materials science. As research continues to unravel its full potential, this compound is poised to make significant contributions to both academic and industrial advancements.